Cas no 847027-68-3 (methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate)

• Product Name: methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate
• CAS No: 847027-68-3
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 2357762
• PubChem ID: 11806789
• Update Time: 2025-04-21

methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate
• methyl(2E)-[2-(chloromethyl)phenyl](methoxyimino)acetate
• 189813-45-4
• Benzeneacetic acid, 2-(chloroMethyl)-alpha-(MethoxyiMino)-, Methyl ester,(alphaE)-
• 847027-68-3
• AKOS040766992
• (E)-methyl 2-(2-(chloromethyl)phenyl)-2-(methoxyimino)acetate
• methyl (2E)-2-[2-(chloromethyl)phenyl]-2-methoxyimino-acetate
• methyl (2E)-2-[2-(chloromethyl)phenyl]-2-methoxyiminoacetate

• Inchi： 1S/C11H12ClNO3/c1-15-11(14)10(13-16-2)9-6-4-3-5-8(9)7-12/h3-6H,7H2,1-2H3/b13-10+
• InChI Key： GMZGDMPLWXWBQJ-JLHYYAGUSA-N
• SMILES： ClCC1C=CC=CC=1/C(/C(=O)OC)=N\OC

Computed Properties

• Exact Mass: 241.0505709Da
• Monoisotopic Mass: 241.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.9Ų